molecular formula C12H9ClO2 B8486869 2-Chloro-4-(2-cyclopropylethynyl)benzoic acid

2-Chloro-4-(2-cyclopropylethynyl)benzoic acid

Cat. No.: B8486869
M. Wt: 220.65 g/mol
InChI Key: QGPNWDUJYGQDBO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-4-(2-cyclopropylethynyl)benzoic acid is a useful research compound. Its molecular formula is C12H9ClO2 and its molecular weight is 220.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H9ClO2

Molecular Weight

220.65 g/mol

IUPAC Name

2-chloro-4-(2-cyclopropylethynyl)benzoic acid

InChI

InChI=1S/C12H9ClO2/c13-11-7-9(4-3-8-1-2-8)5-6-10(11)12(14)15/h5-8H,1-2H2,(H,14,15)

InChI Key

QGPNWDUJYGQDBO-UHFFFAOYSA-N

Canonical SMILES

C1CC1C#CC2=CC(=C(C=C2)C(=O)O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of methyl 2-chloro-4-(2-cyclopropylethynyl)benzoate (310 mg, 0.0013 mol), 2N aq. NaOH (3.0 mL), THF (5 mL), and MeOH (5 mL) was stirred at rt for 5 h. The mixture was concentrated under vacuum and the residue was treated with water and acidified with 1N HCl to pH 2-3, and extracted with EtOAc. The organic layer was washed with brine, dried (Na2SO4), filtered and concentrated under vacuum to give the product (270 mg, 93%) as a yellow solid. LC-MS: 3.18 min, 218.9 & 220.9 (M−1).
Name
methyl 2-chloro-4-(2-cyclopropylethynyl)benzoate
Quantity
310 mg
Type
reactant
Reaction Step One
Name
Quantity
3 mL
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Yield
93%

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